Cas no 19485-76-8 (Cholest-5-en-3-ol (3b)-, 3-[(9E)-9-octadecenoate])

• Product Name: Cholest-5-en-3-ol (3b)-, 3-[(9E)-9-octadecenoate]
• CAS No: 19485-76-8
• Molecular Formula: C₄₅H₇₈O₂
• Molecular Weight: 651.09962
• CID: 136328
• PubChem ID: 6537189

Cholest-5-en-3-ol (3b)-, 3-[(9E)-9-octadecenoate] Properties

Names and Identifiers

• Cholest-5-en-3-ol (3b)-, 3-[(9E)-9-octadecenoate]
• CHOLESTERYL ELAIDATE
• CHOLESTERYL ELAIDATE ---TRANS ISOMER OF THE OLEATE---
• Cholesterylelaidat
• Elaidinsaeure-cholesterylester
• HELLEBORUS SP
• hellebrigenin-gluco-rhamnosid
• hellebrigeninglucorhamnoside
• HELLEBRIN, HELLEBORUS SP
• 5-Cholesten-3β-ol 3-elaidate
• 5-CHOLESTEN-3BETA-OL 3-ELAIDATE
• cholesteryl elaidate crystalline
• CHOLESTERYL TRANS-9-OCTADECENOATE
• 3β-hydroxy-5-cholestene 3-elaidate
• 3BETA-HYDROXY-5-CHOLESTENE 3-ELAIDATE
• 3β-Hydroxy-5-cholestene 3-elaidate, 5-Cholesten-3β-ol 3-elaidate, Cholesteryl trans-9-octadecenoate
• DTXSID20861857
• Q27120722
• CHEBI:46902
• AKOS032953552
• (3beta)-cholest-5-en-3-yl octadec-9-enoate
• Cholest-5-en-3-ol(3b)-,3-[(9E)-9-octadecenoate]
• MFCD00065898
• cholesterol elaidate
• SCHEMBL1697155
• CHEBI:46900
• SCHEMBL150063
• 19485-76-8
• cholesteryl octadec-9-enoate
• CS-0185637
• HY-W127403
• [(3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] (E)-octadec-9-enoate

• MDL： MFCD00065898
• InChIKey： RJECHNNFRHZQKU-WYIFMRBMSA-N
• Inchi： InChI=1S/C45H78O2/c1-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-25-43(46)47-38-30-32-44(5)37(34-38)26-27-39-41-29-28-40(36(4)24-22-23-35(2)3)45(41,6)33-31-42(39)44/h14-15,26,35-36,38-42H,7-13,16-25,27-34H2,1-6H3/b15-14+/t36-,38+,39+,40-,41+,42+,44+,45-/m1/s1
• SMILES： CCCCCCCC/C=C/CCCCCCCC(=O)O[C@H]1CC[C@@]2(C)C(=CC[C@H]3[C@@H]4CC[C@H]([C@H](C)CCCC(C)C)[C@@]4(C)CC[C@@H]32)C1

Computed Properties

• Exact Mass: 650.6
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 22
• Monoisotopic Mass: 650.6
• Heavy Atom Count: 47
• Complexity: 977
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Covalently-Bonded Unit Count: 1
• XLogP3: 16.6
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• LogP: 13.97710
• PSA: 26.30000
• Refractive Index: 1.51
• Boiling Point: 675.4±44.0 °C at 760 mmHg
• Vapor Pressure: 0.0±2.1 mmHg at 25°C
• Flash Point: 362.9±16.0 °C
• Density: 1.0±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid esters Cholesteryl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholesteryl esters